Cas no 1806877-90-6 (Methyl 3-(difluoromethyl)-6-fluoro-4-nitropyridine-2-acetate)

Methyl 3-(difluoromethyl)-6-fluoro-4-nitropyridine-2-acetate is a fluorinated pyridine derivative with notable applications in pharmaceutical and agrochemical synthesis. Its key structural features—difluoromethyl, fluoro, and nitro substituents—enhance reactivity and selectivity, making it a valuable intermediate in the development of bioactive compounds. The electron-withdrawing groups contribute to its utility in nucleophilic substitution and cross-coupling reactions, while the ester functionality allows for further derivatization. This compound exhibits high purity and stability under standard handling conditions, ensuring reliable performance in synthetic workflows. Its well-defined molecular structure facilitates precise modifications, supporting research in drug discovery and crop protection chemistry.
Methyl 3-(difluoromethyl)-6-fluoro-4-nitropyridine-2-acetate structure
1806877-90-6 structure
Product Name:Methyl 3-(difluoromethyl)-6-fluoro-4-nitropyridine-2-acetate
CAS No:1806877-90-6
MF:C9H7F3N2O4
MW:264.158092737198
CID:4884809
Update Time:2025-06-26

Methyl 3-(difluoromethyl)-6-fluoro-4-nitropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(difluoromethyl)-6-fluoro-4-nitropyridine-2-acetate
    • Inchi: 1S/C9H7F3N2O4/c1-18-7(15)2-4-8(9(11)12)5(14(16)17)3-6(10)13-4/h3,9H,2H2,1H3
    • InChI Key: VAYXKEHFMCXSLG-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C=C(N=C1CC(=O)OC)F)[N+](=O)[O-])F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 323
  • XLogP3: 1.6
  • Topological Polar Surface Area: 85

Methyl 3-(difluoromethyl)-6-fluoro-4-nitropyridine-2-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029032814-250mg
Methyl 3-(difluoromethyl)-6-fluoro-4-nitropyridine-2-acetate
1806877-90-6 95%
250mg
$1,078.00 2022-03-31
Alichem
A029032814-500mg
Methyl 3-(difluoromethyl)-6-fluoro-4-nitropyridine-2-acetate
1806877-90-6 95%
500mg
$1,718.70 2022-03-31
Alichem
A029032814-1g
Methyl 3-(difluoromethyl)-6-fluoro-4-nitropyridine-2-acetate
1806877-90-6 95%
1g
$2,952.90 2022-03-31

Additional information on Methyl 3-(difluoromethyl)-6-fluoro-4-nitropyridine-2-acetate

Methyl 3-(difluoromethyl)-6-fluoro-4-nitropyridine-2-acetate (CAS No. 1806877-90-6): An Overview

Methyl 3-(difluoromethyl)-6-fluoro-4-nitropyridine-2-acetate (CAS No. 1806877-90-6) is a highly specialized compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has garnered attention for its potential applications in the development of novel therapeutic agents.

The molecular structure of Methyl 3-(difluoromethyl)-6-fluoro-4-nitropyridine-2-acetate is notable for its incorporation of difluoromethyl, fluoro, and nitro groups, which contribute to its chemical stability and reactivity. These functional groups are strategically positioned on the pyridine ring, enhancing the compound's ability to interact with biological targets. The presence of these substituents also imparts unique pharmacological properties, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. Fluorine atoms can significantly influence the physicochemical properties of molecules, such as their lipophilicity, metabolic stability, and binding affinity to target proteins. The difluoromethyl group in Methyl 3-(difluoromethyl)-6-fluoro-4-nitropyridine-2-acetate is particularly noteworthy for its ability to modulate these properties, potentially leading to improved drug efficacy and reduced side effects.

The nitro group in Methyl 3-(difluoromethyl)-6-fluoro-4-nitropyridine-2-acetate is another key feature that contributes to its biological activity. Nitro groups are known to undergo reduction reactions in vivo, which can generate reactive intermediates that interact with cellular targets. This property makes the compound a promising candidate for the development of prodrugs or drugs that require activation within the body.

In the context of medicinal chemistry, Methyl 3-(difluoromethyl)-6-fluoro-4-nitropyridine-2-acetate has been explored for its potential as a lead compound in the design of new therapeutic agents. Its structural features make it an attractive starting point for structure-activity relationship (SAR) studies, where small modifications can be made to optimize its pharmacological profile. For example, substituting different functional groups on the pyridine ring or altering the ester moiety can yield derivatives with enhanced potency or selectivity.

One area where Methyl 3-(difluoromethyl)-6-fluoro-4-nitropyridine-2-acetate has shown promise is in the treatment of neurological disorders. Research has indicated that compounds with similar structural motifs can modulate neurotransmitter systems and influence neuronal function. By targeting specific receptors or enzymes involved in these pathways, such compounds may offer new therapeutic strategies for conditions such as Alzheimer's disease, Parkinson's disease, and depression.

Beyond neurological applications, Methyl 3-(difluoromethyl)-6-fluoro-4-nitropyridine-2-acetate has also been investigated for its potential antiviral properties. Fluorinated pyridines have been shown to inhibit viral replication by interfering with key viral enzymes or disrupting viral entry into host cells. This makes them valuable candidates for the development of broad-spectrum antiviral agents, particularly in light of emerging viral threats.

In addition to its therapeutic potential, Methyl 3-(difluoromethyl)-6-fluoro-4-nitropyridine-2-acetate is also an important intermediate in synthetic chemistry. Its unique structure provides a versatile platform for the synthesis of more complex molecules with diverse biological activities. Chemists can leverage its reactivity and stability to construct libraries of derivatives through various synthetic routes, facilitating high-throughput screening and hit-to-lead optimization processes.

The synthesis of Methyl 3-(difluoromethyl)-6-fluoro-4-nitropyridine-2-acetate typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic strategies include nucleophilic substitution reactions, metal-catalyzed coupling reactions, and electrophilic aromatic substitution reactions. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, enabling more extensive biological evaluation and preclinical testing.

Clinical trials are an essential step in translating laboratory findings into real-world applications. While specific clinical data on Methyl 3-(difluoromethyl)-6-fluoro-4-nitropyridine-2-acetate may be limited at present, ongoing research efforts are aimed at advancing this compound through various stages of development. Preclinical studies have demonstrated promising results in terms of safety and efficacy profiles, paving the way for future clinical investigations.

In conclusion, Methyl 3-(difluoromethyl)-6-fluoro-4-nitropyridine-2-acetate (CAS No. 1806877-90-6) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further exploration and development as a novel therapeutic agent. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd